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Compound of Interest

Compound Name: Benzyl bromide

Cat. No.: B042689

Benzyl bromide (CsHsCH2Br) is an organic compound in which a bromine atom replaces one
of the hydrogen atoms of the methyl group in toluene.[1] It presents as a colorless to pale
yellow liquid with a sharp, pungent odor.[1][2] This technical guide outlines its core
physicochemical properties, specifically its molecular weight and density.

Quantitative Data Summary

The fundamental physical properties of benzyl bromide are summarized in the table below.
These values are critical for laboratory and industrial applications, influencing reaction
stoichiometry, process design, and safety protocols.

Property Value Units Conditions
Molecular Weight 171.03[1][2]13][4] g/mol

Density 1.44[1][2] g/cm3 at 20 °C
1.438[5][6] g/mL at 25 °C

Methodology and Determination

Molecular Weight Calculation: The molecular weight of a compound is a fundamental property
derived from its chemical formula and the standard atomic weights of its constituent elements
as defined by IUPAC. For benzyl bromide (C7H-Br), the calculation is as follows:

e (7 x Atomic Weight of Carbon) + (7 x Atomic Weight of Hydrogen) + (1 x Atomic Weight of
Bromine)
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This calculation yields the widely accepted value of 171.03 g/mol .[1][2][3][4]

Density Measurement: The density of a liquid, such as benzyl bromide, is typically determined
experimentally using standard laboratory protocols. Common methods include:

e Pycnometry: This method involves precisely measuring the mass of a known volume of the
liquid using a calibrated glass vessel called a pycnometer. The density is calculated by
dividing the mass of the liquid by its volume.

» Hydrometry: A hydrometer, a calibrated instrument that floats in the liquid, is used to
measure the specific gravity. This value can then be converted to density.

e Oscillating U-tube Densitometry: This modern technique measures the oscillation frequency
of a U-shaped tube filled with the sample. The frequency is directly related to the density of
the liquid.

The reported density of benzyl bromide is approximately 1.44 g/cm?3 at 20°C.[1][2][3] It is
important to note the temperature dependence of density; for instance, a value of 1.438 g/mL is
cited at 25°C.[5][6]

Logical and Workflow Representations

While complex biological or chemical processes can be visualized with pathway diagrams, the
determination of fundamental physicochemical properties like molecular weight follows a direct,
logical calculation rather than a multi-step workflow or signaling pathway. The relationship is a
straightforward calculation based on the compound's atomic composition.

Below is a DOT script representation of the logical basis for calculating molecular weight.
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Calculation of Molecular Weight from Atomic Composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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